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Compound of Interest

3-chloro-N-
Compound Name:

cyclohexylpropanamide

Cat. No.: B1624415

Technical Guide: 3-chloro-N-
cyclohexylpropanamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on 3-chloro-N-
cyclohexylpropanamide (CAS No. 61872-76-2). Despite a comprehensive search of scientific
literature and commercial supplier databases, no specific biological activity, detailed
experimental protocols for its use in biological systems, or associated signaling pathways have
been publicly reported for this compound. The information presented herein is based on data
from commercial suppliers and general chemical knowledge.

Commercial Suppliers and Product Specifications

3-chloro-N-cyclohexylpropanamide is available from a number of commercial chemical
suppliers. The following table summarizes the product information from a selection of these
vendors. Researchers are advised to consult the suppliers directly for the most current data
and to request certificates of analysis for specific lot numbers.
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Molecular
] Product ] CAS Molecular ]
Supplier Purity Weight (
Number Number Formula

g/mol )
Santa Cruz
Biotechnolog sc-260377 Not Specified  61872-76-2 CoH16CINO 189.68
y
ChemicalBoo
‘ CB5486958 >95% 61872-76-2 CosH16CINO 189.68
ChemBridge 5348774 >95% 61872-76-2 CoH16CINO 189.68
BLD Pharm BD141053 >97% 61872-76-2 CsH16CINO 189.68
ChemWhat 915892 Not Specified  61872-76-2 CoH16CINO 189.69

Physicochemical Properties
Property Value Source
3-chloro-N-
IUPAC Name ) PubChem
cyclohexylpropanamide
CAS Number 61872-76-2 Multiple Suppliers
Molecular Formula CoH16CINO Multiple Suppliers
Molecular Weight 189.68 g/mol PubChem
Appearance White to off-white solid (typical)  General Knowledge
- Soluble in organic solvents

Solubility General Knowledge

such as DMSO and methanol.

Experimental Protocols

As no specific experimental protocols for the biological use of 3-chloro-N-

cyclohexylpropanamide have been identified in the literature, a general synthetic protocol is

provided below for illustrative purposes. This represents a common method for the synthesis of

N-substituted amides.
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Synthesis of 3-chloro-N-cyclohexylpropanamide

This procedure describes the acylation of cyclohexylamine with 3-chloropropionyl chloride.

Materials:

e Cyclohexylamine

e 3-Chloropropionyl chloride

e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

o Triethylamine (or another non-nucleophilic base)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer

 Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert
atmosphere (e.g., nitrogen or argon), dissolve cyclohexylamine (1.0 equivalent) in anhydrous
dichloromethane. Cool the solution to 0 °C using an ice bath.

o Addition of Base: Add triethylamine (1.1 equivalents) to the solution.

o Addition of Acyl Chloride: Slowly add 3-chloropropionyl chloride (1.05 equivalents) dropwise
to the stirred solution, maintaining the temperature at 0 °C.

» Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours, or until the reaction is complete (monitored by TLC or LC-
MS).
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o Workup:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
aqueous sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Visualizations

As no signaling pathways involving 3-chloro-N-cyclohexylpropanamide have been
described, a diagram illustrating the general synthesis workflow is provided below.
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General Synthesis Workflow for 3-chloro-N-cyclohexylpropanamide
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Caption: General synthesis workflow for 3-chloro-N-cyclohexylpropanamide.
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Conclusion

3-chloro-N-cyclohexylpropanamide is a commercially available compound with potential for
use in various research and development applications, particularly in medicinal chemistry and
drug discovery as a building block or fragment. However, there is a notable absence of
published data on its biological effects. Researchers interested in this molecule will need to
conduct initial screening and characterization studies to determine its biological activity and
potential mechanisms of action. This guide serves as a starting point by providing fundamental
chemical and supplier information.

¢ To cite this document: BenchChem. [commercial suppliers of 3-chloro-N-
cyclohexylpropanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624415#commercial-suppliers-of-3-chloro-n-
cyclohexylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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